4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide

• IUPAC Name: 4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide
• InChI: InChI=1S/C15H14FNO2/c1-9-7-13(14(18)8-10(9)2)17-15(19)11-3-5-12(16)6-4-11/h3-8,18H,1-2H3,(H,17,19)
• InChI Key: AXALKFOEGSCMNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)O)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H14FNO2
• Molecular Weight: 259.27 g/mol

Description

4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide, also known as FHDMB, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in the field of pharmaceuticals.

Mechanism of Action

The exact mechanism of action of 4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide is not yet fully understood. However, it is believed to work by inhibiting the growth and replication of bacteria and fungi, as well as reducing inflammation in the body.
Biochemical and Physiological Effects
4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of several strains of bacteria and fungi, including Staphylococcus aureus and Candida albicans. It has also been found to reduce inflammation in the body by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide is its broad spectrum of activity against various strains of bacteria and fungi. However, its limitations include its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several potential future directions for research on 4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide. One area of interest is the development of new drugs based on 4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide, which could be used to treat a range of bacterial and fungal infections. Another area of research is the investigation of the mechanism of action of 4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide, which could provide insights into new ways to combat antibiotic resistance. Additionally, further studies could be conducted to explore the potential applications of 4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide in other fields, such as agriculture and environmental science.
Conclusion
In conclusion, 4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide is a promising chemical compound that has the potential to be used in the development of new drugs for the treatment of bacterial and fungal infections. Its broad spectrum of activity and anti-inflammatory properties make it an attractive candidate for further research. While there are some limitations to its use in lab experiments, the future directions for research on 4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide are numerous and varied, offering exciting possibilities for the scientific community.

Synthesis Methods

The synthesis of 4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide involves the reaction of 4-fluoro-2-nitroaniline with 2-hydroxy-4,5-dimethylbenzoic acid in the presence of a reducing agent such as iron powder or tin(II) chloride. The resulting product is then purified through recrystallization to obtain 4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide in its pure form.

Scientific Research Applications

4-fluoro-N-(2-hydroxy-4,5-dimethylphenyl)benzamide has been found to possess a wide range of potential applications in the field of pharmaceuticals. It has been shown to exhibit antibacterial, antifungal, and anti-inflammatory properties, making it a promising candidate for the development of new drugs.